
physical properties of ammonium bromide
solubility and density

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to the Physical Properties of Ammonium Bromide: Solubility and

Density

Introduction
Ammonium bromide (NH₄Br) is an inorganic salt formed from the reaction of ammonia and

hydrobromic acid.[1][2] It presents as a white, odorless, crystalline solid that is highly soluble in

water.[1][3] Upon exposure to air, it can gradually develop a yellow hue due to the oxidation of

bromide ions (Br⁻) to bromine (Br₂).[3][4] This compound is utilized in various applications,

including photography, fireproofing of wood, lithography, and in pharmaceutical preparations as

a sedative and expectorant.[5][6] A thorough understanding of its physical properties,

particularly solubility and density, is crucial for its application in research, drug development,

and industrial processes.

Physical Properties of Ammonium Bromide
Ammonium bromide is a salt with a saline taste that sublimes upon heating.[4] It is a weak

acid in aqueous solutions due to the slight hydrolysis of the ammonium ion.[4] Key physical

properties are summarized in the table below.
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Property Value

Molecular Formula NH₄Br[6]

Molecular Weight 97.94 g/mol [1][6]

Appearance White, odorless crystals or granules[1][5][7]

Density 2.429 g/cm³ at 25 °C[1][4][8][9]

Melting Point 235 °C[2][5] (Decomposes)[1]

Boiling Point 452 °C[2][4][5] (Sublimes)[1]

Crystal Structure Isometric[4][5]

pH 4.5-6.0[8]

Solubility of Ammonium Bromide
The solubility of ammonium bromide varies significantly with the solvent and temperature. Its

ionic nature dictates its high solubility in polar solvents like water.[10]

Solubility in Aqueous Solutions
Ammonium bromide is highly soluble in water, and its solubility increases with a rise in

temperature.[10] This is attributed to the hydration of ammonium (NH₄⁺) and bromide (Br⁻) ions

by polar water molecules.[10]
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Temperature (°C) Solubility ( g/100 mL of Water)

0 60.6[1][10]

10 66.6[11]

15 71.5[11]

20 74.2[11]

25 78.3[1][12]

30 81.8[11]

40 89.7[11]

50 97.6[11]

60 104.9[11]

80 119.3[11]

100 125.8[10]

Solubility in Organic Solvents
The solubility of ammonium bromide in organic solvents is generally lower than in water.[10]
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Solvent Temperature (°C)
Solubility ( g/100 g of
Solvent)

Methanol 0 10.62[11]

20 12.33[11]

40 14.07[11]

Ethanol 0 3.06[11]

19 3.22[11]

20 3.36[11]

40 4.26[11]

78 10.5[11]

Acetone - Soluble[8]

Diethyl Ether 15 0.123[11]

Liquid Ammonia -33.9 90.75[11]

0 137.9[11]

25 237.9[11]

1-Propanol 25 1.18[11]

Ethyl Acetate - Insoluble[11]

Experimental Protocol: Determination of Solubility
The solubility of a solid in a liquid can be determined by preparing a saturated solution at a

constant temperature and then quantifying the amount of dissolved solute.[13][14]

Methodology
Preparation of Saturated Solution: An excess amount of ammonium bromide is added to a

known volume of the solvent in a test tube or flask.[14][15] The mixture is then agitated at a

constant, controlled temperature until equilibrium is reached, which can take several hours.

[15]
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Phase Separation: Once equilibrium is established, the undissolved solid is separated from

the saturated solution. This can be achieved through filtration or centrifugation.[16]

Quantification of Solute: A known mass or volume of the clear, saturated solution is taken.

The amount of dissolved ammonium bromide is then determined. This can be done by

evaporating the solvent and weighing the remaining solid residue.

Calculation of Solubility: The solubility is calculated as the mass of the dissolved solute per a

given amount of solvent (e.g., g/100 mL or g/100 g).[14]

Temperature Variation: The experiment is repeated at different temperatures to determine

the temperature dependence of solubility.[13]
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Separation
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Start

Add excess NH4Br to solvent

Agitate at constant temperature

Attain Equilibrium

Separate solid and liquid phases (filtration/centrifugation)

Take a known volume of saturated solution

Evaporate solvent

Weigh the solid residue

Calculate solubility (g/100 mL)

End
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Caption: Experimental workflow for determining the solubility of ammonium bromide.
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Density of Ammonium Bromide
The density of ammonium bromide is consistently reported as 2.429 g/cm³ at 25 °C.[1][4][8][9]

Density is an intrinsic physical property defined as the mass of a substance per unit volume.

Experimental Protocol: Determination of Density
The density of a solid like ammonium bromide can be determined by measuring its mass and

volume.[17]

Methodology
Mass Measurement: The mass of a sample of ammonium bromide crystals is accurately

measured using an analytical balance.[18]

Volume Measurement (Displacement Method):

A graduated cylinder is partially filled with a liquid in which ammonium bromide is

insoluble (or has very low solubility, if a quick measurement is performed), and the initial

volume (V₁) is recorded.[17]

The weighed ammonium bromide sample is carefully added to the graduated cylinder,

ensuring it is fully submerged.[17][19]

The new volume (V₂) is recorded. The volume of the ammonium bromide sample is the

difference between the final and initial volumes (V₂ - V₁).[17]

Calculation of Density: The density (ρ) is calculated using the formula: ρ = mass / volume[17]
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Mass Measurement

Volume Measurement

Density Calculation

Start
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Calculate density (ρ = mass / volume)

Measure initial volume of liquid (V1) in a graduated cylinder

Measure final volume (V2)
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End
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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